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Compound Characterization & Comparison

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: 4-acetoxy EPT

CAS No.: 2750249-90-0

Cat. No.: S11217290

The table below summarizes the key characteristics of 4-AcO-EPT's solid form in comparison to a common

related compound, psilocin.

Characteristic 4-AcO-EPT Fumarate-Fumaric Acid (1/1) Psilocin (4-HO-DMT)

Systematic Bis(4-acetoxy-N-ethyl-N-n-propyltryptammonium)  4-Hydroxy-N,N-

Name fumarate—fumaric acid (1/1) [1] dimethyltryptamine

Classification Tryptammonium salt adduct [1] Base tryptamine

Prodrug to 4-HO-EPT (a synthetic psychedelic) [2] N/A (Active metabolite of
psilocybin)

Core N-ethyl-N-propyltryptamine (EPT) [2] N,N-dimethyltryptamine (DMT)

Tryptamine

4-Position Acetoxy (AcO) [2] Hydroxy (HO)

Ester

In vivo More efficient than psilocybin [2] Produced from the hydrolysis

Hydrolysis of psilocybin [2]

5-HT2A EC50 4-HO-EPT metabolite: 4.24 nM [1] -
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Experimental Protocol for Verification

The definitive characterization was achieved through single-crystal X-ray diffraction (SCXRD) [1].

The

Crystallization: Crystals were grown via the slow evaporation of an aqueous solution of the material
supplied as '4-AcO-EPT fumarate' [1].

Data Collection: A single crystal was mounted, and diffraction data was collected using Mo Ka
radiation [1].

Structure Solution: The resulting data was processed to solve and refine the crystal structure. This
process revealed the exact molecular components and their arrangement in the solid state [1].

analysis conclusively showed the asymmetric unit contains one 4-acetoxy-N-ethyl-N-n-

propyltryptammonium cation, one half of a fumarate dianion, and one half of a fumaric acid molecule

[1]. The extended crystal structure is held together by N—H---O and O—H---O hydrogen bonds forming

infinite chains [1].

Experimental Workflow Diagram

The diagram below visualizes the key steps involved in the crystallographic verification process.
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Research Implications

This precise characterization corrects a common misidentification in prior research, where similar
compounds were often mistakenly reported as hydrofumarates [2]. This clarification is crucial because the
exact salt or adduct form can influence properties like stability, solubility, and pharmacokinetics, which are

vital for reproducible scientific studies and potential drug development [2].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule Contact

Your Ultimate Destination for Small-Molecule (aka. Address: (SDtntarlo, CA 91761, United
smolecule) Compounds, Empowering Innovative ates
Research Solutions Beyond Boundaries. Phone: (512) 262-9938
Email: info@smolecule.com
Web: www.smolecule.com

© 2026 Smolecule. All rights reserved. 4/ 4 Tech Support


https://iucrdata.iucr.org/x/issues/2023/09/00/hb4447/
https://caam.tech/caamtech-crystallography-collaboration-clarifies-chemical-characterization-confusion/
https://www.smolecule.com/products/b11217290#4-aco-ept-fumarate-salt-verification
https://www.smolecule.com/products/b11217290#4-aco-ept-fumarate-salt-verification
https://www.smolecule.com/products/b11217290#4-aco-ept-fumarate-salt-verification
https://www.smolecule.com/contact?utm_src=support
https://www.smolecule.com/products/s11217290?utm_src=pdf-bulk
https://www.smolecule.com/products/s11217290?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

